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Compound of Interest

Compound Name: 3,4-Dimethylphenol

Cat. No.: B119073

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
3,4-Dimethylphenol, a key intermediate in the synthesis of various pharmaceuticals and other
fine chemicals. This document outlines the experimentally determined values for these critical
physical properties, details the methodologies for their determination, and presents a visual
workflow for these experimental procedures.

Physicochemical Data of 3,4-Dimethylphenol

The melting and boiling points of 3,4-Dimethylphenol have been reported across various
chemical and scientific literature. A summary of these values is presented below to provide a
consolidated reference. The slight variations in reported values can be attributed to differences
in experimental conditions and the purity of the sample.

Physical Property Reported Value (°C) Reported Value (°F)
Melting Point 60.8 - 68 °C 141.4 - 154.4 °F
Boiling Point 225-227 °C 437 - 440.6 °F
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Experimental Protocols for Determination of Melting
and Boiling Points

Accurate determination of the melting and boiling points is crucial for the identification and
purity assessment of a compound. The following sections detail the standard laboratory
protocols for these measurements.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus and Materials:

¢ Melting point apparatus (e.g., Thiele tube or a modern digital instrument)

Capillary tubes (sealed at one end)

Thermometer

3,4-Dimethylphenol sample (finely powdered)

Heating medium (e.g., mineral oil for Thiele tube)
Procedure:

e Sample Preparation: A small amount of the dry, finely powdered 3,4-Dimethylphenol is
packed into a capillary tube to a height of 2-3 mm. The packing should be compact.[1][2]

e Apparatus Setup:

o Thiele Tube: The capillary tube is attached to a thermometer, with the sample aligned with
the thermometer bulb. This assembly is then inserted into the Thiele tube containing a
heating oil.[3]

o Digital Apparatus: The capillary tube is inserted into the heating block of the melting point
apparatus.[4]
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.[3][5]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.[5][6]

» Purity Indication: A sharp melting point range (typically 0.5-1 °C) is indicative of a pure
compound, while a broad melting range suggests the presence of impurities.[3][5]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it.

Apparatus and Materials:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube or aluminum block)

3,4-Dimethylphenol sample
Procedure:

o Sample Preparation: A small amount of 3,4-Dimethylphenol is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed into the test tube with the open end
submerged in the liquid.[7][8]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
heating bath (e.g., Thiele tube with mineral oil or an aluminum block).[8][9]

e Heating: The apparatus is heated gently. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.[9][10]
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o Observation: The heating is stopped when a continuous and rapid stream of bubbles is
observed. As the liquid cools, the bubbling will slow down and stop. The temperature at
which the liquid just begins to enter the capillary tube is the boiling point of the sample.[10]
[11]

o Pressure Correction: The atmospheric pressure should be recorded as the boiling point is
dependent on pressure.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the determination of the melting and
boiling points of a chemical compound like 3,4-Dimethylphenol.
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Caption: Workflow for determining the melting and boiling points of 3,4-Dimethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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